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This guide provides a comprehensive comparative analysis of the boiling points of undecane

(C₁₁H₂₄) and its various isomers. Undecane, a saturated hydrocarbon, has 159 structural

isomers, and their boiling points are significantly influenced by their molecular structure.[1][2]

This document is intended for researchers, scientists, and professionals in drug development

who require an understanding of the physicochemical properties of alkane isomers.

The boiling point of a compound is a critical physical property that provides insights into its

intermolecular forces. For alkanes, the primary intermolecular forces are London dispersion

forces (a type of van der Waals force). The strength of these forces, and consequently the

boiling point, is affected by the molecule's surface area and shape.

The Influence of Molecular Structure on Boiling Point
The boiling points of undecane isomers are primarily determined by the extent of their carbon

chain branching. Generally, a higher degree of branching leads to a lower boiling point. This is

because branched isomers are more compact and have a smaller surface area compared to

their straight-chain counterpart, n-undecane. This reduced surface area diminishes the points

of contact between molecules, thereby weakening the London dispersion forces. Consequently,

less energy is required to overcome these forces and transition the substance from a liquid to a

gaseous state. Straight-chain alkanes, with their larger surface area, experience stronger

intermolecular attractions and thus have higher boiling points compared to their branched

isomers.
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Quantitative Data: Boiling Points of Selected
Undecane Isomers
The following table summarizes the boiling points of n-undecane and a selection of its

branched isomers. The data clearly illustrates the trend of decreasing boiling point with

increased branching.

Isomer Name Chemical Structure Boiling Point (°C)

n-Undecane CH₃(CH₂)₉CH₃ 196[1][2][3]

2-Methyldecane CH₃CH(CH₃)(CH₂)₇CH₃ 189.3[1]

3-Methyldecane CH₃CH₂CH(CH₃)(CH₂)₆CH₃ 188.1 - 189.1[1]

4-Methyldecane CH₃(CH₂)₂CH(CH₃)(CH₂)₅CH₃ 188.7[1]

5-Methyldecane CH₃(CH₂)₃CH(CH₃)(CH₂)₄CH₃ 186.1[1]

2,3-Dimethylnonane
CH₃CH(CH₃)CH(CH₃)

(CH₂)₅CH₃
186[1]

4,4-Dimethylnonane CH₃(CH₂)₃C(CH₃)₂ (CH₂)₄CH₃ Not Available

4,5-Dimethylnonane
CH₃(CH₂)₃CH(CH₃)CH(CH₃)

(CH₂)₃CH₃
Not Available

2,2,3-Trimethyloctane (CH₃)₃CCH(CH₃)(CH₂)₄CH₃ Not Available

2,3,4-Trimethyloctane
CH₃CH(CH₃)CH(CH₃)CH(CH₃)

(CH₂)₃CH₃
Not Available

2,2,3,3,4,4-

Hexamethylpentane
(CH₃)₃CC(CH₃)₂C(CH₃)₂CH₃ Not Available

Note: The availability of experimental data for all 159 isomers is limited. Some data points may

be estimated.
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The determination of boiling points is a fundamental experimental procedure in chemistry. The

following are generalized methodologies for key experiments used to determine the

physicochemical properties of undecane isomers.

Capillary Method (Siwoloboff Method)
This method is a common and efficient way to determine the boiling point of a small quantity of

liquid.

Principle: The boiling point is the temperature at which the vapor pressure of the liquid equals

the surrounding atmospheric pressure.

Apparatus:

Thiele tube or a melting point apparatus with a heating block

Thermometer

Capillary tube (sealed at one end)

Small test tube (fusion tube)

Heating source (e.g., Bunsen burner or heating mantle)

Sample of the undecane isomer

Methodology:

Sample Preparation: A small amount of the liquid undecane isomer is placed in the small test

tube.

Apparatus Setup: The capillary tube, with its open end down, is placed inside the test tube

containing the sample. The test tube is then attached to a thermometer, ensuring the sample

is level with the thermometer bulb. This assembly is placed in the Thiele tube containing a

high-boiling point liquid (e.g., mineral oil or silicone oil).

Heating: The apparatus is heated gently and in a controlled manner.
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Observation: As the temperature increases, a stream of bubbles will start to emerge from the

open end of the capillary tube. This indicates that the vapor pressure of the sample is

overcoming the atmospheric pressure.

Boiling Point Determination: The heating is then stopped, and the apparatus is allowed to

cool slowly. The temperature at which the liquid just begins to enter the capillary tube is

recorded as the boiling point. At this point, the vapor pressure of the sample is equal to the

external pressure.

Distillation Method
Distillation is another common method used for purifying liquids and can also be used to

determine the boiling point of a pure substance.

Principle: When a liquid is heated to its boiling point, it vaporizes. The vapor can then be cooled

and condensed back into a liquid. For a pure substance, the temperature of the vapor will

remain constant throughout the distillation process, and this temperature is the boiling point.

Apparatus:

Distillation flask

Condenser

Receiving flask

Thermometer

Heating mantle or water bath

Boiling chips

Sample of the undecane isomer

Methodology:

Apparatus Setup: The undecane isomer is placed in the distillation flask along with a few

boiling chips to ensure smooth boiling. The thermometer is positioned so that the top of the
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bulb is level with the side arm of the distillation flask leading to the condenser.

Heating: The flask is heated gently.

Observation: The liquid will begin to boil and vaporize. The vapor will travel into the

condenser, where it will be cooled by circulating water and condense back into a liquid,

which is then collected in the receiving flask.

Boiling Point Determination: The temperature is monitored throughout the distillation. The

temperature that remains constant while the liquid is actively distilling is recorded as the

boiling point.

Visualization of Structure-Property Relationship
The following diagram illustrates the relationship between the degree of branching in undecane

isomers and their boiling points. As the number of branches increases, the molecule becomes

more compact, leading to a decrease in the boiling point.
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Caption: Relationship between branching and boiling point in undecane isomers.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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